![molecular formula C8H6INO4 B2468706 Methyl 4-iodo-2-nitrobenzoate CAS No. 791098-21-0](/img/structure/B2468706.png)
Methyl 4-iodo-2-nitrobenzoate
Overview
Description
“Methyl 4-iodo-2-nitrobenzoate” is an organic compound with the molecular formula C8H6INO4 . It has a molecular weight of 307.04 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for “Methyl 4-iodo-2-nitrobenzoate” is 1S/C8H6INO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
“Methyl 4-iodo-2-nitrobenzoate” is a powder that should be stored at room temperature .Scientific Research Applications
Chemical Synthesis
“Methyl 4-iodo-2-nitrobenzoate” is a chemical compound with the molecular formula C8H6INO4 . It is used in various chemical reactions due to its unique structure and properties .
Pharmaceutical Intermediate
“Methyl 4-iodo-2-nitrobenzoate” is used as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs. The specific drugs it is used to produce are not mentioned in the sources, but it is common for such compounds to be used in the synthesis of a wide range of pharmaceuticals.
Esterification Catalyst
“Methyl 4-iodo-2-nitrobenzoate” can be synthesized through esterification with a Zr/Ti Solid Acid Catalyst . This process involves the reaction of various benzoic acids with methanol using an acidic catalyst .
Synthesis of Methyl Benzoates
“Methyl 4-iodo-2-nitrobenzoate” is part of a series of Methyl Benzoate (MB) compounds . These compounds are important chemical products with low toxicity and are mainly used in scents and as solvents .
Flavoring Agent
Methyl Benzoate compounds, including “Methyl 4-iodo-2-nitrobenzoate”, have a fruity flavor and can be used in pineapple, strawberry, and cherry syrups .
Solvent in Resin Rubber
“Methyl 4-iodo-2-nitrobenzoate” can act as a solvent in resin rubber . This means it can be used to dissolve or dilute other substances in the production of resin rubber.
Safety and Hazards
“Methyl 4-iodo-2-nitrobenzoate” is classified under the GHS07 hazard class . It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, vapors, mist, or gas, and avoiding contact with skin, eyes, or clothing .
Mechanism of Action
Mode of Action
Nitro compounds, which this compound is a part of, are known to undergo various reactions, including direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These reactions can lead to changes in the structure and function of the target molecules.
Biochemical Pathways
Nitro compounds, in general, can participate in various biochemical reactions and pathways due to their reactivity . The downstream effects of these interactions would depend on the specific targets and pathways involved.
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is a permeant of the blood-brain barrier . It is also known to inhibit several cytochrome P450 enzymes, which play a crucial role in drug metabolism .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl 4-iodo-2-nitrobenzoate. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at room temperature to maintain its stability . Furthermore, the compound’s solubility in different solvents can affect its bioavailability and distribution in the body .
properties
IUPAC Name |
methyl 4-iodo-2-nitrobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOKIFDFIGLFMFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)I)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-iodo-2-nitrobenzoate | |
CAS RN |
791098-21-0 | |
Record name | methyl 4-iodo-2-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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